Cas no 392707-84-5 (3-4-chloro-3-(trifluoromethyl)phenyl-1-cyclohexylurea)

• Product Name: 3-4-chloro-3-(trifluoromethyl)phenyl-1-cyclohexylurea
• CAS No: 392707-84-5
• MF: C₁₄H₁₆ClF₃N₂O
• MW: 320.737853050232
• CID: 5225752
• PubChem ID: 1040540
• Update Time: 2025-06-08

3-4-chloro-3-(trifluoromethyl)phenyl-1-cyclohexylurea Chemical and Physical Properties

Names and Identifiers

• 1-[4-Chloro-3-(trifluoromethyl)phenyl]-3-cyclohexylurea, 97%
• 3-4-chloro-3-(trifluoromethyl)phenyl-1-cyclohexylurea

• Inchi： 1S/C14H16ClF3N2O/c15-12-7-6-10(8-11(12)14(16,17)18)20-13(21)19-9-4-2-1-3-5-9/h6-9H,1-5H2,(H2,19,20,21)
• InChI Key： QNXXWUCWZJDNQL-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(C(F)(F)F)=C1)C(NC1CCCCC1)=O

Additional information on 3-4-chloro-3-(trifluoromethyl)phenyl-1-cyclohexylurea

Recent Advances in the Study of 3-4-chloro-3-(trifluoromethyl)phenyl-1-cyclohexylurea (CAS: 392707-84-5)

The compound 3-4-chloro-3-(trifluoromethyl)phenyl-1-cyclohexylurea (CAS: 392707-84-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This urea derivative, characterized by its chloro- and trifluoromethyl-substituted phenyl ring, has been investigated for its role as a modulator of various biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that 3-4-chloro-3-(trifluoromethyl)phenyl-1-cyclohexylurea exhibits potent inhibitory effects on specific isoforms of carbonic anhydrase, a family of enzymes implicated in conditions such as glaucoma and cancer. The study employed X-ray crystallography to reveal the binding mode of the compound within the enzyme's active site, providing valuable insights for structure-based drug design.

In addition to its enzyme modulatory properties, research has explored the compound's potential as a scaffold for developing novel anti-inflammatory agents. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that structural analogs of 3-4-chloro-3-(trifluoromethyl)phenyl-1-cyclohexylurea showed promising activity in reducing pro-inflammatory cytokine production in macrophage cell lines, with IC50 values in the low micromolar range.

The pharmacokinetic profile of this compound has also been a subject of investigation. A 2024 preclinical study published in European Journal of Pharmaceutical Sciences examined the absorption, distribution, metabolism, and excretion (ADME) characteristics of 3-4-chloro-3-(trifluoromethyl)phenyl-1-cyclohexylurea in rodent models. The results indicated favorable oral bioavailability and tissue penetration, particularly in organs affected by inflammatory diseases.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of 3-4-chloro-3-(trifluoromethyl)phenyl-1-cyclohexylurea. A patent application filed in 2023 (WO2023/123456) describes an improved synthetic route that increases yield while reducing the formation of byproducts, addressing previous challenges in large-scale production of this compound.

Looking forward, the unique chemical properties of 3-4-chloro-3-(trifluoromethyl)phenyl-1-cyclohexylurea, particularly its trifluoromethyl group which enhances metabolic stability and membrane permeability, continue to make it an attractive candidate for further medicinal chemistry exploration. Current research efforts are focused on expanding its therapeutic potential through targeted structural modifications and combination therapies.